Chromic acid

Specification

• CAS No.: 7738-94-5
• Molecular Formula: CrO3; H2CrO4; CrH2O4
• Molecular Weight: 118.01 g/mol
• IUPAC Name: dihydroxy(dioxo)chromium
• Standard InChI: InChI=1S/Cr.2H2O.2O/h;2*1H2;;/q+2;;;;/p-2
• Standard InChI Key: KRVSOGSZCMJSLX-UHFFFAOYSA-L
• SMILES: O[Cr](=O)(=O)O
• Canonical SMILES: O[Cr](=O)(=O)O
• Boiling Point: Decomposes at about 250 °C /Anhydrous chromic acid, chromic trioxide/
• Colorform: Dark purplish-red crystals /Anhydrous chromic acid/; Red ortho crystals /Anhydrous chromic acid, chromic trioxide/; Brown solid
• Melting Point: 196 °C /Anhydrous chromic acid/; 197 °C

Introduction

Chemical Structure and Formula

The molecular formula of chromic acid is H₂CrO₄, with a molecular weight of 118.008 g/mol. The structure of this compound features four oxygen atoms bonded to a central chromium atom, with the chromium exhibiting an oxidation state of +6. The compound has a valency of +6, and it functions as a conjugate acid within chemical systems.
In aqueous solutions, the structure of chromic acid is characterized by a water molecule losing a hydrogen atom. The released hydrogen ion then forms a hydronium ion (H₃O⁺) by bonding with another water molecule. This structural arrangement contributes significantly to the acidic properties of the compound and influences its behavior in various chemical reactions.
Higher chromic acids can be represented by the formula H₂CrₙO(3n+1), indicating the potential for variation in the basic chromic acid structure for more complex derivatives.

Types of Chromic Acid

Dichromic Acid

Dichromic acid represents the fully protonated form of the dichromate ion (H₂Cr₂O₇). It can also be conceptualized as the product formed when chromium trioxide (CrO₃) is added to molecular chromic acid. Dichromic acid demonstrates consistent behavior when reacting with primary or secondary alcohols, with a notable distinction being that secondary alcohols undergo oxidation only to the ketone stage.

Physical Properties

Chromic acid exhibits distinctive physical properties that define its behavior and applications. It appears as dark red crystals with an acidity range between -0.8 and 1.6. The following table summarizes the key physical properties of chromic acid:

Property	Value
Molecular Formula	H₂CrO₄
Molecular Weight	118.008 g/mol
Density	1.201 g/cm³
Melting Point	197 °C
Boiling Point	250 °C
Appearance	Dark Red Crystals
Solubility in Water	169 g/100 mL
Acidity Range	-0.8 to 1.6
Conjugate Base	Chromate and dichromate
The high water solubility of chromic acid (169 g/100 mL) makes it particularly useful for preparing aqueous solutions for various applications. The conjugate bases of chromic acid are chromate and dichromate ions, which play significant roles in redox chemistry and analytical applications.

Chemical Properties

Chromic acid demonstrates several important chemical properties that underlie its applications in organic synthesis and metal treatment processes.

Jones Reagent

Chromic acid functions as a component of Jones Reagent, which consists of an aqueous solution of acetone and sulfuric acid. This reagent serves as an effective oxidizing agent, converting primary alcohols to carboxylic acids and secondary alcohols to ketones. This oxidizing capability makes the reagent valuable in organic synthesis applications.

Collins Reagent

In the Collins Reagent, chromic acid participates in the adduction of chromium trioxide and pyridine to form dichloromethane. This reaction provides another pathway for the oxidation of alcohols under milder conditions than those required for Jones oxidation.

Reaction with Hydrochloric Acid

When chromic acid reacts with hydrochloric acid, it produces chromyl chloride. This reaction represents an important transformation in inorganic chemistry and contributes to the versatility of chromic acid in various chemical processes.

Preparation Methods

The conventional preparation of chromic acid involves dissolving chromium trioxide in water. For specific applications, various concentrations may be prepared according to the intended use.
For an aluminum cleaning solution (5% chromic acid by weight), 0.4 oz of chromium trioxide crystals are added to 7.5 fl. oz. of water and stirred with a wooden stick or glass rod. This solution is suitable for freshly machined aluminum surfaces or to treat mild corrosion, provided the surfaces are clean and free of oil or dirt.
For magnesium cleaning applications, a stronger solution (20% chromic acid by weight) is prepared by adding 1.6 oz of chromium trioxide to 7.0 oz of water. In cases of heavy corrosion on magnesium, a two-solution approach is necessary, while light surface corrosion requires only one treatment solution.

Industrial and Laboratory Applications

Chromic acid serves numerous essential functions across various industries and laboratory settings. The compound acts as a crucial intermediate in chromium plating processes, contributing to the durability and corrosion resistance of plated materials. Additionally, it finds application in the production of ceramic glazes and colored glass, where it contributes to specific color properties and durability characteristics.
In metal finishing applications, chromic acid solutions are employed for multiple purposes:

• Removing corrosion from magnesium components

• Sealing phosphate coatings applied to iron or steel to enhance corrosion resistance

• Bright dipping of brass materials

• Acid cleaning of aluminum and magnesium surfaces
  Conversion coatings, which consist of chromate-containing films of various oxides, are formed on metal surfaces using sodium dichromate, potassium dichromate, or chromic acid. These coatings significantly improve the corrosion resistance of the treated metals.

Research Findings on Chromic Acid Solutions

Conductivity Studies

Research conducted on the conductivity and density of chromic acid solutions has yielded important insights into the compound's behavior in aqueous environments. Studies have determined these properties for concentrations up to 10 molar (1,000 g/l of CrO₃).
The density of chromic acid solutions demonstrates a practically linear relationship with concentration, making it possible to accurately predict solution density based on the concentration of chromic acid. This relationship facilitates precise solution preparation for various applications.
Conductivity measurements reveal that the conductivity of chromic acid solutions increases to a maximum at approximately 5 molar concentration and subsequently decreases at higher concentrations. This non-linear behavior has implications for electrochemical applications of chromic acid, particularly in chromium plating processes.